N-(4-cyclohexylthiazol-2-yl)-3-(4-methoxyphenoxy)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-cyclohexylthiazol-2-yl)-3-(4-methoxyphenoxy)propanamide, also known as BPTP, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. BPTP is a selective inhibitor of the protein tyrosine phosphatase 1B (PTP1B), which plays a crucial role in regulating insulin signaling and glucose metabolism. In
Scientific Research Applications
Antioxidant and Anticancer Activities
Research into similar compounds has revealed significant antioxidant and anticancer activities. For instance, novel derivatives of 3-[(4-methoxyphenyl)amino]propanehydrazide demonstrated enhanced antioxidant activity compared to ascorbic acid and showed cytotoxicity against specific cancer cell lines, such as human glioblastoma U-87 and triple-negative breast cancer MDA-MB-231 (Tumosienė et al., 2020). These findings suggest that N-(4-cyclohexylthiazol-2-yl)-3-(4-methoxyphenoxy)propanamide could be investigated for similar biological activities, leveraging its methoxyphenoxy moiety which appears to play a role in these effects.
Antibacterial and Antifungal Agents
Compounds bearing structural similarities have also been explored for their antibacterial and antifungal potentials. For example, a series of novel 2-(6-methoxy-2-naphthyl)propionamide derivatives exhibited significant antimicrobial activities, comparable to standard agents like Ampicilline and Flucanazole (Helal et al., 2013). Given the structural analogy, researching this compound in this context could uncover new antimicrobial agents.
Material Science Applications
In the realm of material science, methoxy groups in compounds have been shown to influence the properties and thermal stability of polymers, such as cyanate ester resins. Studies have demonstrated that methoxy groups can significantly affect the physical properties, cure chemistry, and thermal stability of these materials (Harvey et al., 2015). Therefore, this compound might find application in the development of new materials with enhanced performance characteristics.
properties
IUPAC Name |
N-(4-cyclohexyl-1,3-thiazol-2-yl)-3-(4-methoxyphenoxy)propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24N2O3S/c1-23-15-7-9-16(10-8-15)24-12-11-18(22)21-19-20-17(13-25-19)14-5-3-2-4-6-14/h7-10,13-14H,2-6,11-12H2,1H3,(H,20,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BJHZWWMRCRVRRI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)OCCC(=O)NC2=NC(=CS2)C3CCCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.